Cas no 2029410-99-7 (ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate)

ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate structure
2029410-99-7 structure
Product Name:ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate
CAS No:2029410-99-7
MF:C11H16N2O3
MW:224.256342887878
CID:5820629
PubChem ID:165838739
Update Time:2024-01-10

ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate
    • 2029410-99-7
    • ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
    • EN300-1120299
    • Inchi: 1S/C11H16N2O3/c1-4-15-9(14)8-12-10(16-13-8)11(5-6-11)7(2)3/h7H,4-6H2,1-3H3
    • InChI Key: IJRKOPVKQUARMY-UHFFFAOYSA-N
    • SMILES: O1C(C2(C(C)C)CC2)=NC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.2Ų

ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120299-0.05g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1120299-0.1g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1120299-0.25g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1120299-0.5g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1120299-1.0g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7
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$1500.0 2023-06-09
Enamine
EN300-1120299-2.5g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1120299-5.0g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
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$4349.0 2023-06-09
Enamine
EN300-1120299-10.0g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
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$6450.0 2023-06-09
Enamine
EN300-1120299-1g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
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$1057.0 2023-10-27
Enamine
EN300-1120299-5g
ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
2029410-99-7 95%
5g
$3065.0 2023-10-27

ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate Related Literature

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